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Compound of Interest

Compound Name: Verbenacine

Cat. No.: B15592264 Get Quote

A Note on the Subject: This technical guide focuses on the biosynthesis of verazine, a steroidal

alkaloid with significant pharmacological interest as a precursor to the anti-cancer drug

cyclopamine. Initial literature searches for the biosynthesis of "Verbenacine," a diterpenoid

found in Salvia verbenaca, did not yield detailed pathway information. Given the similarity in

nomenclature and the extensive research available for verazine, this document provides a

comprehensive overview of its biosynthetic pathway to serve the interests of researchers,

scientists, and drug development professionals. Verbenacine is a distinct diterpenoid

compound isolated from plants such as Wedelia trifida.[1]

Verazine is a steroidal alkaloid naturally produced in plants of the Veratrum genus, notably

Veratrum californicum.[2][3] It serves as a key intermediate in the biosynthesis of cyclopamine,

a potent inhibitor of the Hedgehog signaling pathway, which is crucial in developmental biology

and oncology research.[4][5] Understanding the verazine biosynthetic pathway is essential for

developing sustainable production methods for these valuable compounds.

The Verazine Biosynthetic Pathway
The biosynthesis of verazine in Veratrum californicum commences with the sterol precursor,

cholesterol. A series of enzymatic modifications, primarily catalyzed by cytochrome P450

(CYP450) enzymes and a transaminase, convert cholesterol into verazine through several

intermediate steps.[2][4] The pathway is a testament to the complex chemical transformations

plants employ to generate diverse secondary metabolites.

The key enzymatic steps are as follows:
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C-22 Hydroxylation of Cholesterol: The pathway is initiated by the hydroxylation of

cholesterol at the C-22 position. This reaction is catalyzed by the cytochrome P450 enzyme,

CYP90B27, a cholesterol 22-hydroxylase.[2]

C-26 Hydroxylation and Oxidation of 22-hydroxycholesterol: The resulting 22-

hydroxycholesterol undergoes a two-step reaction at the C-26 position, involving both

hydroxylation and subsequent oxidation to an aldehyde. This is catalyzed by another

CYP450, CYP94N1, which functions as a 22-hydroxycholesterol 26-hydroxylase/oxidase.[2]

[5]

Transamination at C-26: The aldehyde group at C-26 is then converted to an amino group

through a transamination reaction. A γ-aminobutyrate transaminase (GABAT) catalyzes this

step, forming 22-hydroxy-26-aminocholesterol.[2][4]

C-22 Oxidation and Cyclization: The final steps involve the oxidation of the C-22 hydroxyl

group by the CYP450 enzyme CYP90G1 to form 22-keto-26-aminocholesterol. This

intermediate then undergoes a spontaneous cyclization to form the characteristic 22,26-

epiminocholestane structure of verazine.[5]

The following diagram illustrates the biosynthetic pathway of verazine from cholesterol:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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